4-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide

• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol
• IUPAC Name: 4-(2-ethoxyethoxy)-N-[2-(piperidine-1-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C23H28N2O4/c1-2-28-16-17-29-19-12-10-18(11-13-19)22(26)24-21-9-5-4-8-20(21)23(27)25-14-6-3-7-15-25/h4-5,8-13H,2-3,6-7,14-17H2,1H3,(H,24,26)
• InChI Key: UVPBQSSCKXTMJS-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=C(C=C1)C(=O)NC2=CC=CC=C2C(=O)N3CCCCC3

Description

4-(2-ethoxyethoxy)-N-[2-(1-piperidinylcarbonyl)phenyl]benzamide is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the medical industry. This compound is commonly referred to as 'PEP005' and is a synthetic derivative of ingenol-3-angelate, which is a natural compound found in the sap of the plant Euphorbia peplus. PEP005 has been found to have anti-tumor and anti-inflammatory properties, making it a promising candidate for the development of new cancer treatments.

Mechanism of Action

The mechanism of action of PEP005 involves the activation of protein kinase C (PKC) pathways. PKC is a family of enzymes that play a critical role in cell signaling and regulation. PEP005 activates PKC pathways, leading to the induction of cell death in cancer cells. Additionally, PEP005 has been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines.
Biochemical and Physiological Effects:
PEP005 has been found to have several biochemical and physiological effects. It has been shown to induce cell death in cancer cells by activating PKC pathways. Additionally, PEP005 has been found to have anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. PEP005 has also been found to have anti-angiogenic properties, meaning that it can inhibit the growth of blood vessels that supply tumors with nutrients.

Advantages and Limitations for Lab Experiments

One of the advantages of using PEP005 in lab experiments is that it has been extensively studied and has a well-understood mechanism of action. Additionally, PEP005 has been found to have anti-tumor and anti-inflammatory properties, making it a promising candidate for the development of new cancer treatments. However, one limitation of using PEP005 in lab experiments is that it can be difficult to synthesize and purify, making it expensive and time-consuming to work with.

Future Directions

There are several future directions for the study of PEP005. One area of research is the development of new cancer treatments that use PEP005 as a therapeutic agent. Additionally, there is potential for the development of new treatments for skin conditions such as psoriasis and eczema. Further research is needed to fully understand the mechanism of action of PEP005 and its potential applications in the medical industry.

Synthesis Methods

PEP005 is synthesized through a multi-step process that involves the reaction of various chemical compounds. The synthesis method involves the use of several reagents and solvents, including pyridine, acetic anhydride, and ethyl ether. The final product is obtained through a series of purification steps, including column chromatography and recrystallization.

Scientific Research Applications

PEP005 has been extensively studied for its potential applications in the medical industry. It has been found to have anti-tumor properties, making it a promising candidate for the development of new cancer treatments. PEP005 has been shown to induce cell death in cancer cells by activating protein kinase C (PKC) pathways. Additionally, PEP005 has been found to have anti-inflammatory properties, making it a potential treatment for skin conditions such as psoriasis and eczema.